Cas no 744253-38-1 (Ethyl 6-chloro-5-ethyl-2-methylpyrimidine-4-carboxylate)
744253-38-1 structure
Product Name:Ethyl 6-chloro-5-ethyl-2-methylpyrimidine-4-carboxylate
CAS No:744253-38-1
MF:C10H13ClN2O2
MW:228.675421476364
CID:2190682
PubChem ID:59488665
Update Time:2025-04-21
Ethyl 6-chloro-5-ethyl-2-methylpyrimidine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 6-chloro-5-ethyl-2-methylpyrimidine-4-carboxylate
- SCHEMBL1705589
- 744253-38-1
- DB-308065
-
- Inchi: 1S/C10H13ClN2O2/c1-4-7-8(10(14)15-5-2)12-6(3)13-9(7)11/h4-5H2,1-3H3
- InChI Key: JBLIXYLFJIEOJJ-UHFFFAOYSA-N
- SMILES: ClC1=C(C(C(=O)OCC)=NC(C)=N1)CC
Computed Properties
- Exact Mass: 228.067
- Monoisotopic Mass: 228.067
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.1A^2
- XLogP3: 2.9
Ethyl 6-chloro-5-ethyl-2-methylpyrimidine-4-carboxylate Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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